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Introduction

SS-31 (Elamipretide) is a synthetic, cell-permeable tetrapeptide (D-Arg-dimethylTyr-Lys-Phe-
NH2) renowned for its ability to selectively target and accumulate within the inner mitochondrial
membrane.[1][2] Its primary mechanism of action involves binding to cardiolipin, a phospholipid
crucial for maintaining the structural integrity of mitochondrial cristae and organizing the
electron transport chain (ETC) supercomplexes.[2][3][4] By stabilizing cardiolipin, SS-31
enhances the efficiency of ATP synthesis, reduces the production of reactive oxygen species
(ROS), and inhibits the opening of the mitochondrial permeability transition pore (mPTP).[1][2]
[4][5] These actions protect cells from mitochondrial dysfunction, a key pathological feature in a
wide range of age-related and degenerative diseases. This application note provides a
framework for utilizing SS-31 as a reference compound in high-throughput screening (HTS)
assays designed to discover novel therapeutic agents that protect or restore mitochondrial
function.

Mechanism of Action of SS-31

SS-31's unique aromatic-cationic structure allows it to freely cross the cell membrane and
concentrate up to 5,000-fold in the inner mitochondrial membrane.[2][6] Its key molecular
interactions and downstream effects include:
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Cardiolipin Interaction: SS-31 binds to cardiolipin, protecting it from peroxidation and
maintaining the integrity of the ETC.[1][3][4]

Enhanced Bioenergetics: It improves the coupling of oxidative phosphorylation, leading to
more efficient ATP production.[1][2][7]

Reduction of Oxidative Stress: The dimethyltyrosine residue in SS-31 is a potent scavenger
of ROS. By localizing to the primary site of ROS production, it effectively reduces oxidative
damage.[2][3][5]

Inhibition of Apoptosis: By stabilizing the mitochondrial membrane and preventing mPTP
opening, SS-31 inhibits the release of pro-apoptotic factors like cytochrome c.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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